2,4-Dimethylphenylthiourea
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves the use of starting materials that include thiophene or thiazole rings with various substituents. For example, the synthesis of dimethyl bithiophenedicarboxylates involves the coupling of thiophene rings and the introduction of ester groups . Similarly, the preparation of a dimeric organogold(I) species from a gold chloride precursor and a bis(dimethylamino)methylphenyl lithium derivative indicates the use of organometallic chemistry in the synthesis of complex molecules containing sulfur and nitrogen .
Molecular Structure Analysis
The molecular structures of related compounds are determined using X-ray crystallography, which reveals the geometry and conformation of the molecules. For instance, the crystal structure of a dimethylphenyl-substituted cyclobutyl thiazol compound shows a nonplanar conformation with strong intramolecular hydrogen bonding . The exact C2 symmetry and bond lengths in a tetraaza analogue of thiathiophthenes provide insights into the bonding characteristics of sulfur and nitrogen in these types of compounds .
Chemical Reactions Analysis
The reactivity of thiophene and thiazole derivatives can be quite varied. For example, the formation of [4+2] cycloadducts from a dimethylene dihydrothiophene indicates the potential for these compounds to participate in cycloaddition reactions . The reaction of a phosphinamine compound with elemental sulfur and selenium to form chalcogenides demonstrates the versatility of these compounds in forming new bonds with chalcogen elements .
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds are influenced by their molecular structure. For instance, the planar conformation of bithiophene dicarboxylates suggests low rotation barriers and potential electrostatic stabilization due to the proximity of carbonyl oxygen to the sulfur atom . The spectroscopic characterization of a dimethylphenyl-substituted thiazol compound provides information on vibrational frequencies and chemical shifts, which are important for understanding the electronic structure and reactivity .
Scientific Research Applications
Corrosion Inhibition : Ammonium (2,4-dimethylphenyl)-dithiocarbamate, related to 2,4-Dimethylphenylthiourea, has been investigated as a corrosion inhibitor against steel in acidic environments. It offers high inhibition efficiency due to its ability to adsorb on surfaces and its hydrophobicity provided by the methyl-functionalized benzene ring (Kıcır, Tansuğ, Erbil, & Tüken, 2016).
Peptide Sequencing : In micellar capillary electrophoresis, this compound appears as a side-product in the Edman degradation reaction used for protein sequencing. Its separation from phenylthiohydantoin amino acids is essential for accurate sequencing analysis (Chen, Waldron, Zhao, & Dovichi, 1994).
Agricultural Applications : Studies on 2,4-Dichlorophenoxyacetic acid resistance in soybeans (a related compound) demonstrate that soybeans transformed with aryloxyalkanoate dioxygenase-12 can tolerate 2,4-D applications without affecting yield components (Robinson, Simpson, & Johnson, 2015).
Synthetic Chemistry : Research has been conducted on the creation of novel compounds from 2,4-Dimethylphenol, which is structurally similar to this compound. This includes the synthesis of unique scaffolds and the study of their optical properties (Malkowsky et al., 2006; Mirion et al., 2015).
Environmental Science : The biodegradation of dimethylphenols, including 2,4-Dimethylphenol, by specific bacterial strains is a critical area of study for environmental remediation and pollution control (Ji et al., 2019).
Pharmaceutical Research : 2,4-Dimethylphenyl substituted semicarbazones have been synthesized and evaluated for their anticonvulsant activity and effects on gamma-aminobutyric acid levels in the brain, indicating potential pharmaceutical applications (Yogeeswari et al., 2006).
Electrochemical Applications : Studies on the electrochemical properties of compounds related to this compound, such as poly(3-methylthiophenes) synthesized from dimethylbithiophenes, offer insights into advanced materials for electronic and photonic applications (Arbizzani et al., 1992).
Mechanism of Action
Target of Action
(2,4-Dimethylphenyl)thiourea, also known as 1-(2,4-Dimethylphenyl)-2-thiourea or 2,4-Dimethylphenylthiourea, primarily targets enzymes such as α-amylase , α-glucosidase , acetylcholinesterase (AChE) , and butyrylcholinesterase (BuChE) . These enzymes play crucial roles in various biological processes. For instance, α-amylase and α-glucosidase are involved in carbohydrate metabolism, while AChE and BuChE are key enzymes in the nervous system, responsible for the breakdown of acetylcholine, a neurotransmitter .
Mode of Action
The compound interacts with its targets by inhibiting their activity. For example, it has been found to be a potent inhibitor of AChE . By inhibiting these enzymes, (2,4-Dimethylphenyl)thiourea alters the normal biochemical processes in which these enzymes are involved.
Biochemical Pathways
The inhibition of α-amylase and α-glucosidase affects the carbohydrate metabolism pathway, potentially leading to a decrease in the breakdown of complex carbohydrates into simple sugars . The inhibition of AChE and BuChE can disrupt the cholinergic system in the nervous system, affecting nerve signal transmission .
Result of Action
The inhibition of the target enzymes by (2,4-Dimethylphenyl)thiourea can lead to various molecular and cellular effects. For instance, the inhibition of α-amylase and α-glucosidase could potentially affect blood sugar levels, while the inhibition of AChE and BuChE could impact nerve signal transmission .
properties
IUPAC Name |
(2,4-dimethylphenyl)thiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2S/c1-6-3-4-8(7(2)5-6)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAGLPYRXTCQWHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70168282 | |
Record name | Thiourea, (2,4-dimethylphenyl)- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70168282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16738-20-8 | |
Record name | N-(2,4-Dimethylphenyl)thiourea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16738-20-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Urea, 2-thio-1-(2,4-xylyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016738208 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thiourea, (2,4-dimethylphenyl)- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70168282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2,4-dimethylphenyl)thiourea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features of 3-Acetyl-1-(2,4-dimethylphenyl)thiourea as revealed by its crystal structure?
A1: The crystal structure analysis of 3-Acetyl-1-(2,4-dimethylphenyl)thiourea reveals several important structural features:
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